Cas no 1782237-09-5 (4-(1-Aminoethyl)-2-bromo-5-methylphenol)

• Product Name: 4-(1-Aminoethyl)-2-bromo-5-methylphenol
• CAS No: 1782237-09-5
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5706881
• PubChem ID: 84029267
• Update Time: 2025-06-27

4-(1-Aminoethyl)-2-bromo-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminoethyl)-2-bromo-5-methylphenol
• EN300-1277400
• 1782237-09-5
• Phenol, 4-(1-aminoethyl)-2-bromo-5-methyl-

• Inchi： 1S/C9H12BrNO/c1-5-3-9(12)8(10)4-7(5)6(2)11/h3-4,6,12H,11H2,1-2H3
• InChI Key： HEJWTBOIEYGQJY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)C(C)N)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 302.4±37.0 °C(Predicted)
• pka: 8.12±0.36(Predicted)

Additional information on 4-(1-Aminoethyl)-2-bromo-5-methylphenol

4-(1-Aminoethyl)-2-bromo-5-methylphenol: A Versatile Compound in Pharmaceutical and Biochemical Research

4-(1-Aminoethyl)-2-bromo-5-methylphenol, with the chemical formula C₉H₁₀BrNO₂ and CAS number 1782237-09-5, is a multifunctional aromatic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and biochemical research. This compound combines the properties of a brominated phenol with an aminoethyl group, creating a scaffold that can interact with various biological targets. The 2-bromo and 5-methyl substituents contribute to its reactivity, while the 1-aminoethyl group introduces nitrogen functionality, which is critical for modulating biological activity.

Recent studies have highlighted the importance of 4-(1-Aminoethyl)-2-bromo-5-methylphenol in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry reported its potential as a precursor for designing anti-inflammatory compounds. The 2-bromo group facilitates electrophilic substitution reactions, enabling the synthesis of derivatives with enhanced pharmacological profiles. This makes the compound a valuable intermediate in the creation of drugs targeting inflammatory pathways, such as COX-2 inhibition.

The 5-methyl substituent in 4-(1-Aminoethyl)-2-bromo-5-methylphenol plays a crucial role in stabilizing the molecular structure and influencing its solubility properties. Researchers have explored how this substitution affects the compound's interaction with biological membranes, a key factor in drug delivery systems. A 2022 study in Organic & Biomolecular Chemistry demonstrated that the 5-methyl group enhances the hydrophobicity of the molecule, which is beneficial for crossing the blood-brain barrier in neuropharmacological applications.

One of the most promising areas of research involving 4-(1-Aminoethyl)-2-bromo-5-methylphenol is its application in the development of antimicrobial agents. A 2024 article in Antimicrobial Agents and Chemotherapy described how derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The 1-aminoethyl group is believed to interfere with bacterial cell wall synthesis, while the 2-bromo substituent may disrupt membrane integrity. These findings underscore the compound's potential as a building block for novel antibiotics.

The chemical structure of 4-(1-Aminoethyl)-2-bromo-5-methylphenol also makes it a candidate for use in the design of metallotherapeutic agents. A 2023 study in Coordination Chemistry Reviews explored its ability to coordinate with transition metals, which could have implications for cancer therapy. The 2-bromo group may act as a ligand, while the 5-methyl substituent influences the geometry of the coordination complex. This dual functionality opens new avenues for the development of targeted therapies.

Another area of interest is the use of 4-(1-Aminoethyl)-2-bromo-5-methylphenol in the synthesis of fluorescent probes for biomedical imaging. A 2024 paper in Biomaterials described how derivatives of this compound can be functionalized with fluorescent dyes to create probes that selectively bind to specific biomolecules. The 1-aminoethyl group provides a site for conjugation, while the aromatic ring enhances photostability. This application highlights the compound's versatility in advanced diagnostic technologies.

Despite its potential, the synthesis of 4-(1-Aminoethyl)-2-bromo-5-methylphenol requires careful optimization to ensure high yield and purity. A 2023 review in Green Chemistry discussed sustainable methods for its production, emphasizing the importance of reducing waste and energy consumption. Techniques such as microwave-assisted synthesis and catalytic approaches have been proposed to improve efficiency. These strategies align with the growing emphasis on green chemistry in pharmaceutical manufacturing.

The biological activity of 4-(1-Aminoethyl)-2-bromo-5-methylphenol is also being investigated in the context of neurodegenerative diseases. A 2024 study in Neuropharmacology suggested that derivatives of this compound may have neuroprotective effects by modulating oxidative stress. The 5-methyl group is thought to enhance the molecule's ability to cross the blood-brain barrier, while the 1-aminoethyl group may interact with neurotransmitter receptors. These findings could pave the way for new treatments for conditions such as Alzheimer's and Parkinson's disease.

In conclusion, 4-(1-Aminoethyl)-2-bromo-5-methylphenol represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional groups make it a promising candidate for a wide range of applications, from antimicrobial agents to diagnostic tools. As research continues to uncover its potential, this compound is likely to play an increasingly important role in the development of innovative therapies and technologies.